Cas no 1234576-81-8 (tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate
• CAS No: 1234576-81-8
• MF: C₉H₁₆INO₂
• MW: 297.133315086365
• MDL: MFCD17015907
• CID: 822048
• PubChem ID: 40152178
• Update Time: 2025-10-28

tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate
• (S)-1-BOC-3-Iodo-pyrrolidine
• (S)-3-Iodo-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate
• AK-53309
• AM91211
• HT1008
• KB-05420
• PB25606
• (S)-1-Boc-3-iodopyrrolidine
• 1-Boc-(S)-3-Iodopyrrolidine
• FCH3503079
• ST2401709
• AB1009598
• (S)-TERT-BUTYL3-IODOPYRROLIDINE-1-CARBOXYLATE
• DTXSID50653989
• 1234576-81-8
• DB-362433
• CS-0053776
• P12014
• 1-PYRROLIDINECARBOXYLIC ACID, 3-IODO-, 1,1-DIMETHYLETHYL ESTER, (3S)-
• AKOS015907026
• AS-72495

• MDL： MFCD17015907
• Inchi： 1S/C9H16INO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： CFTPTQLIAIOWLK-ZETCQYMHSA-N
• SMILES： I[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 297.02258g/mol
• Monoisotopic Mass: 297.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids